Cas no 50700-49-7 (NAPQI)

• Product Name: NAPQI
• CAS No: 50700-49-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00078909
• CID: 368901
• PubChem ID: 57653880
• Update Time: 2025-04-19

NAPQI Chemical and Physical Properties

Names and Identifiers

• N-ACETYL-4-BENZOQUINONE IMINE
• 2,5-Cyclohexadien-1-one,4-(acetylimino)-
• N-(4-Oxo-1-cyclohexa-2,5-dienylidene)acetamide,N-Acetyl-p-benzo-quinoneimine,NAPQI
• N-(4-oxocyclohexa-2,5-dien-1-ylidene)acetamide
• N-(4-Oxo-1-cyclohexa-2,5-dienylidene)acetamide
• NAPQI
• N-Acetyl-1,4-benzoquinonimine
• N-Acetyl-p-benzoquinone imine
• N-Acetyl-p-benzoquinonimine
• CHEBI:29132
• N-Acetyl-4-benzoquinoneimine
• 1,4-BENZODIAZEPIN-3-ONE
• DTXSID20198756
• G6S9BN13TI
• MS-22843
• F87474
• 4-(Acetylimino)-2,5-cyclohexadien-1-one
• 50700-49-7
• Acetimidoquinone (NAPQI)
• GTPL6299
• N-(4-Oxo-2,5-cyclohexadienylidene)acetamide
• Acetimidoquinone
• N-acetyl-p-benzo-quinoneimine
• FT-0629797
• SCHEMBL354378
• CCRIS 5789
• Acetamide, N-(4-oxo-2,5-cyclohexadien-1-ylidene)-
• N-ACETYL-P-QUINONEIMINE
• Q6952342
• MFCD00078909
• N-Acetylbenzoquinoneimine
• 4-Acetylimino-2,5-cyclohexadien-1-one
• 2,5-Cyclohexadien-1-one, 4-acetylimino-
• BDBM50458544
• N-(4-Oxo-2,5-cyclohexadien-1-ylidene)acetamide
• UNII-G6S9BN13TI
• N-(4-oxocyclohexa-2,5-dienylidene)acetamide
• NS00008137
• ACETIMIDOQUINONE [MI]
• CHEMBL33232
• N-acetyl-1,4-benzoquinone imine
• BRN 2435621
• N-Acetyl-p-benzoquinone
• N-Acetyl-p-quinonimine
• GLXC-10399
• NAPQI?
• DB-051825

• MDL： MFCD00078909
• Inchi： 1S/C8H7NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5H,1H3
• InChI Key： URNSECGXFRDEDC-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=N/C(C)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Yellow crystalline solid
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74.5 ºC
• Boiling Point: 255.6±43.0 ºC (760 Torr),
• Flash Point: 101.6±33.5 ºC,
• Refractive Index: 1.544
• Solubility: Slightly soluble (31 g/l) (25 º C),
• Stability/Shelf Life: Temperature, Moisture, Light, and Oxygen Sensitive
• PSA: 46.50000
• LogP: 0.66900

NAPQI Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：AC6960000
• Toxicity：LD50 i.p. in male BALB/c mice: 20 mg/kg (Dahlin, Nelson)
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines